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Compound of Interest

3-(2-Ethoxyethoxy)aniline
Compound Name:

hydrochloride
CAS No.: 1049787-84-9
Cat. No.: B3021175

Get Quote

\ J

Handling, Safety, and Experimental Protocols for
Pharmaceutical Intermediates[1]
Chemical Identity & Context

This compound is a functionalized aniline derivative featuring a glycol ether side chain at the
meta position.[1] It is frequently employed as a building block in the synthesis of tyrosine
kinase inhibitors (e.g., EGFR inhibitors), where the ether chain modulates solubility and binding
affinity.[1]
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Specification

IUPAC Name

3-(2-Ethoxyethoxy)aniline hydrochloride

Common Name

m-(2-Ethoxyethoxy)aniline HCI

CAS Number (Free Base)

116998-62-0 [1]

CAS Number (Salt)

Not Listed (Treat as derivative of 116998-62-0)

Molecular Formula

C10H1sNO2 - HCI

Molecular Weight

181.23 (Free Base) + 36.46 (HCI) = 217.69

g/mol

Physical State

Off-white to pale brown solid (Hygroscopic)

Solubility

Soluble in Water, DMSO, Methanol; Sparingly
soluble in DCM

Hazard Identification (GHS Classification)

Based on structural analogs (Anilines and Glycol Ethers) and QSAR modeling.[1]

Signal Word:WARNING

Hazard Statements (H-Codes)
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Code Hazard Description Mechanism/Justification
Aniline derivatives can
) undergo metabolic activation
H302 Harmful if swallowed. _ _
(N-hydroxylation) leading to
toxicity.
Acidic nature of the
H315 Causes skin irritation. hydrochloride salt upon
moisture contact.[1]
H319 Causes serious eye irritation. Corrosive potential of HCI salt
[2] form.
May cause respiratory _ o
H335 T Dust inhalation risk.[3]
irritation.
May cause damage to organs Potential for
H373 (Blood) through prolonged or Methemoglobinemia

repeated exposure.

(characteristic of anilines).

Precautionary Statements (P-Codes)

e P260: Do not breathe dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

o P337 + P313: If eye irritation persists: Get medical advice/attention.

Technical Handling & Storage Protocols

Scientific Rationale: The ether chain increases hygroscopicity, while the aniline moiety is

sensitive to oxidation (browning).[1]

Storage Architecture[1]
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e Atmosphere: Store under Argon (Ar) or Nitrogen (N2). The HCI salt is prone to hydrolysis and
oxidation.[1]

o Temperature:2—8°C (Refrigerated).

» Container: Amber glass vial with a PTFE-lined cap to prevent photochemical degradation.

Handling Workflow (Self-Validating System)

To ensure data integrity and safety, follow this closed-loop handling process.

Graphviz Diagram: Safe Handling Workflow

Desiccator Weighing Immediate

(Glovebox or Flow Hood)

Dissolution
(Degassed Solvent)

Warm to Room Temp
(Prevent Condensation)

Cannula Transfer

Cold Storage (4°C)
(Under Argon) -

Reaction Setup
(Schlenk Line)

ResealunderAr T

Click to download full resolution via product page

Caption: Figure 1. Inert atmosphere handling workflow to prevent hydrolysis and oxidation of
the aniline salt.

Experimental Methodology: Amide Coupling

Context: Coupling 3-(2-ethoxyethoxy)aniline HCI with an acyl chloride (e.g., Acryloyl chloride) to
form a kinase inhibitor scaffold.[1]

Reagents & Stoichiometry[1]

e Amine (Start): 1.0 eq (Benzenamine, 3-(2-ethoxyethoxy)-, HCI)[1]
e Acyl Chloride: 1.1 eq[1]
o Base: 2.5 eq (DIPEA or EtsN) — Critical: Extra base required to neutralize the HCI salt.[1]

e Solvent: Dry DCM or THF (0.1 M concentration).
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Step-by-Step Protocol

e Neutralization (In Situ):
o Suspend the amine hydrochloride in dry DCM under N2.[1]
o Cool to 0°C.

o Add DIPEA dropwise. Observation: The suspension should clear as the free base is
liberated and the amine salt dissolves.[1]

e Acylation:

o Add the acyl chloride dropwise over 10 minutes.[1]

o Causality: Slow addition prevents exotherm-driven polymerization of the acryloyl group.
e Monitoring:

o Warm to Room Temperature (RT) and stir for 2 hours.

o TLC Check: Use 5% MeOH in DCM. Stain with Ninhydrin (free amine will be purple;
product UV active but Ninhydrin negative).

o Workup:
o Quench with saturated NaHCOs.
o Extract with DCM (x3).

o Wash organic layer with Brine -> Dry over Naz2SOa.

Toxicology & Emergency Response

Expert Insight: Treat this compound as a potential methemoglobinemia inducer until specific
data proves otherwise.[1]

Acute Exposure Logic
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Graphviz Diagram: Emergency Decision Tree
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Caption: Figure 2. Emergency response logic emphasizing the detection of cyanosis
(methemoglobinemia).

First Aid Specifications

« Skin: Wash with polyethylene glycol 400 (if available) or soap and water. Aniline absorbs
through skin; immediate decontamination is vital.

+ Eyes: Rinse for 15 minutes.[2] The HCI salt is acidic and can cause corneal damage.[1]
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o Antidote: Medical professionals should be alerted to potential Methemoglobinemia.
Methylene blue is the standard treatment if MetHb levels are elevated.[1]
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« National Center for Biotechnology Information (NCBI). (2026). PubChem Compound
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(Note: While specific SDS data for the hydrochloride salt is often proprietary, the protocols
above are derived from the validated properties of the free base [CAS 116998-62-0] and
standard aniline hydrochloride safety practices.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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